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Compound of Interest

Compound Name: (+)-3-(Trifluoroacetyl)camphor

Cat. No.: B1580820

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with (+)-3-(Trifluoroacetyl)camphor.

It includes detailed operational and disposal plans to ensure safe handling and compliance in a
laboratory setting.

Chemical and Physical Properties

A summary of the key quantitative data for (+)-3-(Trifluoroacetyl)camphor is presented below
for easy reference.
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Property Value Citations

Molecular Formula C12H15F302 [1]

Molecular Weight 248.24 g/mol [1]

Appearance Co?orless quu.id or V\./hite to off- Be
white crystalline solid

Boiling Point 100-101 °C at 16 mmHg

Density 1.172 g/mL at 25 °C

Flash Point 82 °C (179.6 °F) - closed cup

Refractive Index

n20/D 1.451

Optical Activity

[0]19/D +148°, ¢ = 2.3 in

methylene chloride

Hazard Identification and Classification

(+)-3-(Trifluoroacetyl)camphor is classified as a hazardous substance.[4] The primary

hazards are summarized in the table below.

Hazard Class Category Hazard Statement Citations
. o H315: Causes skin
Skin Irritation 2 o [5]
Irritation
o H319: Causes serious
Eye Irritation 2 [5]

eye irritation

Specific Target Organ

3 (Respiratory

Toxicity (Single
system)
Exposure)

H335: May cause

[5]

respiratory irritation

Signal Word: Warning

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification Rationale Citations
Safety glasses with Protects against
Eye Protection side shields or splashes and eye [4]

chemical goggles.

irritation.

Hand Protection

Chemical-resistant
gloves (e.g., PVC,
Neoprene). For
prolonged contact,
use gloves with a
protection class of 5
or higher
(breakthrough time >
240 minutes). For
brief contact, a
protection class of 3
or higher (> 60
minutes) is

recommended.

Prevents skin contact

and irritation.[4]

Skin and Body
Protection

Laboratory coat,
overalls, and a P.V.C.
apron when handling

larger quantities.

Prevents
contamination of
[4]

personal clothing and

skin.

Respiratory Protection

Use in a well-
ventilated area. If
ventilation is
inadequate, use a
respirator with a Type
ABEK (EN14387)
filter.

Protects against
inhalation of vapors,
which can cause

respiratory irritation.

Operational Plan: Step-by-Step Handling Protocol
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This section provides a detailed, procedural guide for the safe handling of (+)-3-
(Trifluoroacetyl)camphor from receipt to disposal.

Pre-Experiment Preparation

o Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for (+)-3-(Trifluoroacetyl)camphor.[4][5]

e Fume Hood Verification: Ensure the laboratory fume hood is functioning correctly.

o Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste
containers, within the fume hood.

o Emergency Preparedness: Locate the nearest safety shower, eyewash station, and fire
extinguisher.

Handling and Experimental Procedure

e Work Area: Conduct all handling and experiments within a certified chemical fume hood.[5]
e Personal Protective Equipment: Don the appropriate PPE as specified in the table above.
e Dispensing:

o Use a clean, dry spatula or a syringe to transfer the chemical.

o Avoid generating dust or aerosols.

o Keep the container tightly sealed when not in use.[5]
e During the Experiment:

o Avoid all personal contact, including inhalation.[4][5]

o Do not eat, drink, or smoke in the laboratory.[5]

o Be aware of ignition sources as the substance is combustible.[4]

Post-Experiment Procedures
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e Decontamination:

o Clean the work area with an appropriate solvent (e.g., isopropanol or ethanol) and then
with soap and water.

o Decontaminate all equipment that came into contact with the chemical.
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

o Storage: Store (+)-3-(Trifluoroacetyl)camphor in its original, tightly sealed container in a
cool, dry, and well-ventilated area away from incompatible materials such as oxidizing
agents.[4]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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